Cas no 56893-06-2 (Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-)

Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)- structure
56893-06-2 structure
Product Name:Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-
CAS No:56893-06-2
MF:C27H23OP
MW:394.444688081741
CID:347543
PubChem ID:71444476
Update Time:2025-04-19

Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-methylphenyl)-2-(triphenylphosphoranylidene)-
    • 1-(3-methylphenyl)-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)ethanone
    • 56893-06-2
    • 1-(3-Methylphenyl)-2-(triphenyl-lambda~5~-phosphanylidene)ethan-1-one
    • DTXSID00853250
    • CHEMBL3247921
    • Inchi: 1S/C27H23OP/c1-22-12-11-13-23(20-22)27(28)21-29(24-14-5-2-6-15-24,25-16-7-3-8-17-25)26-18-9-4-10-19-26/h2-21H,1H3
    • InChI Key: YRVIMZRYVGHXGE-UHFFFAOYSA-N
    • SMILES: P(=CC(C1C=CC=C(C)C=1)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 394.14879
  • Monoisotopic Mass: 394.148652351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 4.97400
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